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Compound of Interest

Compound Name: Angiogenesis inhibitor 7

Cat. No.: B2981479

Introduction

The term "Angiogenesis inhibitor 7" does not correspond to a recognized scientific or clinical
designation. It is likely a placeholder or internal code. This guide will focus on a well-
characterized and potent angiogenesis inhibitor, Axitinib, as a representative example of this
class of therapeutic agents. Axitinib is a small molecule tyrosine kinase inhibitor that plays a
crucial role in cancer therapy by targeting the vascular endothelial growth factor receptors
(VEGFRSs), which are key mediators of angiogenesis, the formation of new blood vessels.[1][2]
[3] Tumors require a dedicated blood supply to grow and metastasize, making the inhibition of
angiogenesis a critical strategy in oncology.[4][5]

Alternative Names and Synonyms

While "Angiogenesis inhibitor 7" is not a standard name, the broader class of drugs has
several synonyms. These include anti-angiogenic agents and VEGF inhibitors.[6][7] Axitinib
itself is marketed under the brand name Inlyta®.[1][2][8]

Mechanism of Action

Axitinib functions by selectively inhibiting VEGFR-1, VEGFR-2, and VEGFR-3.[9] These
receptors, when activated by their ligand, vascular endothelial growth factor (VEGF), initiate a
signaling cascade that leads to endothelial cell proliferation, migration, and survival, ultimately
forming new blood vessels.[6][8] By blocking the ATP binding site of these tyrosine kinase
receptors, Axitinib effectively halts this signaling process.[3] This disruption of tumor blood
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vessel formation leads to the starvation of the tumor, inhibiting its growth and potential for
metastasis.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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